N-(2-(pyridin-4-yl)ethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide

• IUPAC Name: N-(2-pyridin-4-ylethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide
• InChI: InChI=1S/C16H17N3O2S/c20-15(18-8-5-12-3-6-17-7-4-12)13-10-19(11-13)16(21)14-2-1-9-22-14/h1-4,6-7,9,13H,5,8,10-11H2,(H,18,20)
• InChI Key: OCGLSMUERHAFPX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CS2)C(=O)NCCC3=CC=NC=C3
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

N-(2-(pyridin-4-yl)ethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide, also known as PEAQX, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. PEAQX belongs to the class of azetidine carboxamides and has been shown to be a potent and selective antagonist of AMPA receptors.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study focused on the synthesis and pharmacological activity of N-(2-(pyridin-4-yl)ethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide derivatives. These compounds showed potential as antidepressant and nootropic agents. The 2-azetidinone skeleton of these compounds was highlighted for its potential as a CNS active agent, suggesting possible therapeutic applications (Thomas et al., 2016).

Novel Tandem Transformations

• Research on the transformations of amino and carbonyl/nitrile groups in Gewald thiophenes, including compounds like N-(2-(pyridin-4-yl)ethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide, has been conducted. This study aids in understanding the synthesis of complex molecules for potential pharmaceutical applications (Pokhodylo et al., 2010).

Crystal Structure Analysis

• The crystal structure of a compound closely related to N-(2-(pyridin-4-yl)ethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide was analyzed, providing insights into the molecular geometry and potential interactions in biological systems (Mukhtar et al., 2012).

CDK2 Inhibitors and Anti-Proliferative Activity

• New pyridine derivatives, including molecules similar to N-(2-(pyridin-4-yl)ethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide, were synthesized and evaluated as CDK2 enzyme inhibitors. These compounds exhibited significant anti-proliferative activity against various human cancer cell lines, highlighting their potential in cancer therapy (Abdel-Rahman et al., 2021).

Bioinorganic Relevance in Cobalt(II) Complexes

• The bioinorganic relevance of Co(II) complexes with Schiff bases derived from N-(2-(pyridin-4-yl)ethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide was investigated. These studies contribute to understanding the antimicrobial activities of metal complexes compared to free ligands (Singh et al., 2009).

Antimicrobial and Antitubercular Activities

• Novel pyrimidine-azitidinone analogues, including derivatives of N-(2-(pyridin-4-yl)ethyl)-1-(thiophene-2-carbonyl)azetidine-3-carboxamide, were synthesized and tested for their antimicrobial and antitubercular activities. This highlights their potential use in developing new antibacterial and antituberculosis treatments (Chandrashekaraiah et al., 2014).